Cas no 1261959-98-1 (2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid)
1261959-98-1 structure
Product Name:2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid
CAS No:1261959-98-1
MF:C15H10FNO2
MW:255.243807315826
MDL:MFCD18320183
CID:1219298
PubChem ID:53226095
Update Time:2025-04-20
2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid
- MFCD18320183
- 1261959-98-1
- 3'-Cyano-2'-fluoro-4-methyl[1,1'-biphenyl]-2-carboxylic acid
- 2-(3-Cyano-2-fluorophenyl)-5-methylbenzoic acid, 95%
- DTXSID30689827
-
- MDL: MFCD18320183
- Inchi: 1S/C15H10FNO2/c1-9-5-6-11(13(7-9)15(18)19)12-4-2-3-10(8-17)14(12)16/h2-7H,1H3,(H,18,19)
- InChI Key: ZUXYWLVWNWRLOL-UHFFFAOYSA-N
- SMILES: FC1C(C#N)=CC=CC=1C1C=CC(C)=CC=1C(=O)O
Computed Properties
- Exact Mass: 255.06955672g/mol
- Monoisotopic Mass: 255.06955672g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 389
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 61.1Ų
2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB327333-5 g |
2-(3-Cyano-2-fluorophenyl)-5-methylbenzoic acid, 95%; . |
1261959-98-1 | 95% | 5g |
€1159.00 | 2023-04-26 | |
| abcr | AB327333-5g |
2-(3-Cyano-2-fluorophenyl)-5-methylbenzoic acid, 95%; . |
1261959-98-1 | 95% | 5g |
€1159.00 | 2025-04-21 |
2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid Related Literature
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
1261959-98-1 (2-(3-cyano-2-fluorophenyl)-5-methylbenzoic Acid) Related Products
- 1261977-67-6(3-(3-Cyanophenyl)-4-fluorobenzoic acid)
- 1261956-99-3(2-(5-cyano-2-fluorophenyl)-6-fluorobenzoic Acid)
- 1261992-08-8(2-(3-cyano-2-fluorophenyl)-6-methylbenzoic Acid)
- 1261974-08-6(2-(5-cyano-2-fluorophenyl)-5-fluorobenzoic Acid)
- 1261906-48-2(2-(3-cyano-2-fluorophenyl)-6-fluorobenzoic Acid)
- 1261954-02-2(2-(3-cyanophenyl)-6-fluorobenzoic Acid)
- 1262006-00-7(2-(5-cyano-2-fluorophenyl)-6-methylbenzoic Acid)
- 1261938-42-4(2-(5-cyano-2-fluorophenyl)-4-fluorobenzoic Acid)
- 1261915-00-7(4-(5-cyano-2-fluorophenyl)benzoic Acid)
- 1261969-32-7(3-(4-cyanophenyl)-4-fluorobenzoic Acid)
Recommended suppliers
SunaTech Inc.
Gold Member
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
CN Supplier
Bulk